Cas no 22504-86-5 (1-Naphthalenehexanoic acid)

• Product Name: 1-Naphthalenehexanoic acid
• CAS No: 22504-86-5
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1410529
• PubChem ID: 23165290
• Update Time: 2025-04-20

1-Naphthalenehexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenehexanoic acid
• 22504-86-5
• DTXSID201311092
• 6-(1-naphthyl)hexanoic acid
• AKOS013751814
• SCHEMBL6842066

• Inchi： 1S/C16H18O2/c17-16(18)12-3-1-2-7-13-9-6-10-14-8-4-5-11-15(13)14/h4-6,8-11H,1-3,7,12H2,(H,17,18)
• InChI Key： IIFIQTCFHBQJOZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3